N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-amino-2-[(2,5-dimethylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C21H22N4O3S/c1-12-4-5-13(2)15(10-12)11-29-21-24-18(22)17(20(27)25-21)23-19(26)14-6-8-16(28-3)9-7-14/h4-10H,11H2,1-3H3,(H,23,26)(H3,22,24,25,27)
• InChI Key: KZCGSBBKKXTXPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)OC)N
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Antihistaminic and Bronchorelaxant Activity

A study explored the synthesis and antihistaminic action of a compound with a similar structural framework, demonstrating promising bronchorelaxant effects in histamine-contracted guinea pig tracheal chain via H1 receptor antagonism. Theoretical studies further supported these findings, indicating potential applications in respiratory therapies (Genç et al., 2013).

Antifungal Effects

Research on pyrimidin-amine derivatives containing heterocyclic compounds showed significant antifungal effects against Aspergillus species, suggesting their development as antifungal agents (Jafar et al., 2017).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnagenone and khellinone exhibited notable anti-inflammatory and analgesic activities, highlighting their therapeutic potential. The study indicates the role of these derivatives as cyclooxygenase inhibitors with promising pharmacological profiles (Abu‐Hashem et al., 2020).

Antimicrobial Screening

A series of compounds incorporating the thiazole ring and benzamide were synthesized and demonstrated significant in vitro antibacterial and antifungal activities, suggesting potential applications in treating microbial diseases (Desai et al., 2013).

Anticancer Activity

Research into pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed antitumor activity on human breast adenocarcinoma cell lines, with some compounds showing potent inhibitory activities. This suggests their utility in developing cancer treatments (Abdellatif et al., 2014).

Mechanism of Action

The mechanism of action of a compound usually refers to its biological activity. Quinazoline derivatives, for example, have been found to have a wide range of biological activities, including anti-cancer, anti-inflammation, anti-bacterial, analgesia, anti-virus, anti-cytotoxin, anti-spasm, anti-tuberculosis, anti-oxidation, anti-malarial, anti-hypertension, anti-obesity, anti-psychotic, anti-diabetes, etc.